tert-butyl 2-[(2-hydroxypropyl)amino]acetate

• CAS No.: 1183769-66-5
• Molecular Formula: C9H19NO3
• Molecular Weight: 189.3

Description

tert-Butyl 2-[(2-hydroxypropyl)amino]acetate: is an organic compound with the molecular formula C9H19NO3. It is a derivative of amino acids and esters, characterized by the presence of a tert-butyl group, a hydroxypropyl group, and an amino group attached to an acetate backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of tert-butyl 2-[(2-hydroxypropyl)amino]acetate typically involves the reaction of tert-butyl bromoacetate with 2-amino-1-propanol. The reaction is carried out in the presence of a base, such as sodium hydroxide, to facilitate the nucleophilic substitution reaction. The reaction conditions usually include a solvent like ethanol or methanol and a temperature range of 50-70°C .

Industrial Production Methods: In an industrial setting, the production of this compound can be scaled up by using continuous flow reactors. This method allows for better control over reaction parameters, leading to higher yields and purity of the final product. The use of automated systems also reduces the risk of human error and increases the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: tert-Butyl 2-[(2-hydroxypropyl)amino]acetate can undergo oxidation reactions to form corresponding ketones or aldehydes.

Reduction: The compound can be reduced to form primary or secondary amines using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: It can participate in nucleophilic substitution reactions, where the hydroxypropyl group can be replaced by other nucleophiles like halides or thiols.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in ethanol or methanol.

Major Products:

Oxidation: Ketones or aldehydes.

Reduction: Primary or secondary amines.

Substitution: Halides or thiols.

Scientific Research Applications

Chemistry: tert-Butyl 2-[(2-hydroxypropyl)amino]acetate is used as an intermediate in the synthesis of various organic compounds. It serves as a building block for the preparation of more complex molecules in organic synthesis .

Biology: In biological research, this compound is used to study enzyme-substrate interactions and the effects of structural modifications on biological activity. It is also employed in the development of new biochemical assays .

Medicine: It is investigated for its role in the synthesis of pharmaceutical compounds with therapeutic properties .

Industry: In the industrial sector, this compound is used in the production of specialty chemicals and as a precursor for the synthesis of polymers and resins .

Mechanism of Action

The mechanism of action of tert-butyl 2-[(2-hydroxypropyl)amino]acetate involves its interaction with specific molecular targets, such as enzymes or receptors. The hydroxypropyl group can form hydrogen bonds with active sites, while the amino group can participate in ionic interactions. These interactions can modulate the activity of the target molecules, leading to various biological effects .

Comparison with Similar Compounds

• tert-Butyl 2-(bis(2-hydroxyethyl)amino)acetate
• tert-Butyl 2-(2-hydroxyethylamino)acetate
• tert-Butyl 2-(2-hydroxypropylamino)propanoate

Comparison: tert-Butyl 2-[(2-hydroxypropyl)amino]acetate is unique due to its specific structural features, such as the presence of both a hydroxypropyl group and an amino group. This combination allows for a diverse range of chemical reactions and interactions, making it more versatile compared to similar compounds. The presence of the tert-butyl group also enhances its stability and lipophilicity, which can be advantageous in various applications .